Cas no 16489-89-7 (2,2,4,6-Tetramethyl-1,2,3,4-tetrahydro-quinoline)

• Product Name: 2,2,4,6-Tetramethyl-1,2,3,4-tetrahydro-quinoline
• CAS No: 16489-89-7
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 3103384
• PubChem ID: 4393197
• Update Time: 2025-04-21

2,2,4,6-Tetramethyl-1,2,3,4-tetrahydro-quinoline Chemical and Physical Properties

Names and Identifiers

• 2,2,4,6-Tetramethyl-1,2,3,4-tetrahydro-quinoline
• SCHEMBL6566824
• quinoline, 1,2,3,4-tetrahydro-2,2,4,6-tetramethyl-, hydrobromide
• EN300-636702
• 2,2,4,6-tetramethyl-1,2,3,4-tetrahydroquinoline
• AKOS016347495
• 16489-89-7
• AKOS001752812
• 2,2,4,6-tetramethyl-3,4-dihydro-1H-quinoline
• ALBB-026114
• CS-0282083
• STK735162

• Inchi： 1S/C13H19N/c1-9-5-6-12-11(7-9)10(2)8-13(3,4)14-12/h5-7,10,14H,8H2,1-4H3
• InChI Key： GEQCFTHAGHLACO-UHFFFAOYSA-N
• SMILES： N1C2C=CC(C)=CC=2C(C)CC1(C)C

Computed Properties

• Exact Mass: 189.151749610Da
• Monoisotopic Mass: 189.151749610Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12Ų